Cas no 1707399-18-5 (1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1707399-18-5
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 5171616
• Update Time: 2025-10-29

1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C10H16N4O3/c1-8(13-2-4-17-5-3-13)6-14-7-9(10(15)16)11-12-14/h7-8H,2-6H2,1H3,(H,15,16)
• InChI Key： WPQZUJFYTZMUGI-UHFFFAOYSA-N
• SMILES： N1(CC(N2CCOCC2)C)C=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 240.122
• Monoisotopic Mass: 240.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2

Additional information on 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid

Introduction to 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic Acid (CAS No. 1707399-18-5)

1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1707399-18-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine moiety and a triazole ring, both of which contribute to its potential biological activities and therapeutic applications.

The triazole ring is a well-known pharmacophore that is widely used in the design of various drugs due to its ability to enhance the potency and selectivity of molecules. The presence of the morpholine group, on the other hand, imparts additional functional properties such as increased solubility and stability. These structural elements make 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid an attractive candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid exhibits significant anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral protein synthesis and assembly processes.

The versatility of 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid extends beyond its direct biological activities. The compound can also serve as a valuable building block in the synthesis of more complex molecules. Its reactive carboxylic acid group allows for easy functionalization through various chemical reactions such as esterification and amidation. This makes it an ideal starting material for the development of novel drug candidates with enhanced pharmacological profiles.

In terms of safety and toxicity, preliminary studies have shown that 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further in-depth toxicological evaluations are necessary to fully assess its safety profile before it can be considered for clinical use.

The synthetic route for 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid has been well-documented in the literature. The most common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective method for forming triazole rings. This reaction typically starts with the formation of an azide intermediate from a primary amine followed by its coupling with a terminal alkyne in the presence of a copper catalyst.

The use of 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid in pharmaceutical research is not limited to small molecule drugs. It has also been explored as a ligand for targeted drug delivery systems. For example, researchers have conjugated this compound to nanoparticles and antibodies to enhance their targeting specificity and therapeutic efficacy. These conjugates have shown promise in preclinical studies for treating cancer and other diseases.

In conclusion, 1-(2-Morpholin-4-yl-propyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1707399-18-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting area of ongoing investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutics.